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Compound of Interest

Compound Name: N'-Nitrosopentyl-(2-picolyl)amine

Cat. No.: B013980 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is paramount to ensure laboratory safety and regulatory

compliance. This guide provides essential safety and logistical information for N'-
Nitrosopentyl-(2-picolyl)amine, a compound utilized as an internal standard in the analysis of

tobacco-specific nitrosamines. While a specific Safety Data Sheet (SDS) for this compound is

not readily available in public domains, this document compiles information from supplier data

and general knowledge of N-nitrosamines to offer a comprehensive procedural plan.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of N'-Nitrosopentyl-(2-
picolyl)amine is the first step in safe handling. The following table summarizes key quantitative

data.
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Property Value Source

CAS Number 383417-48-9 [1][2][3]

Molecular Formula C11H17N3O [1][2]

Molecular Weight 207.27 g/mol [1][2][3]

Appearance Oil [4]

Boiling Point 105°C at 0.3 mm Hg [4]

Density 1.04 ± 0.1 g/cm³ (Predicted) [4]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[4]

Storage Temperature Refrigerator (2-8°C) [4][5]

Hazard Identification and Personal Protective
Equipment (PPE)
N-nitrosamines as a class of compounds are considered potent carcinogens and should be

handled with extreme caution. Although specific toxicity data for N'-Nitrosopentyl-(2-
picolyl)amine is not available, it is prudent to treat it as a hazardous substance.

Potential Hazards:

May be carcinogenic.

May cause skin, eye, and respiratory irritation.

Toxic if swallowed, inhaled, or absorbed through the skin.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
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Lab Coat: A flame-retardant lab coat should be worn at all times.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors.

Step-by-Step Handling and Disposal Procedures
Adherence to strict operational protocols is crucial when working with N'-Nitrosopentyl-(2-
picolyl)amine. The following procedures outline the safe handling, storage, and disposal of

this compound.

Handling and Storage
Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE during unpacking.

Storage: Store the compound in a tightly sealed, clearly labeled container in a refrigerator at

2-8°C.[4][5] The storage area should be well-ventilated and separate from incompatible

materials.

Preparation of Solutions: All weighing and solution preparation must be performed within a

certified chemical fume hood.

Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal. Ventilate the area and wash the spill site thoroughly.

Disposal Workflow
The proper disposal of N'-Nitrosopentyl-(2-picolyl)amine and any contaminated materials is

critical to prevent environmental contamination and ensure personnel safety.
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Disposal Workflow for N'-Nitrosopentyl-(2-picolyl)amine

Waste Generation

Waste Collection & Segregation

Chemical Decontamination (Recommended for liquid waste)

Final Disposal

Unused N'-Nitrosopentyl-(2-picolyl)amine

Segregate into designated, labeled, sealed waste containers

Contaminated Labware (glassware, pipette tips) Contaminated PPE (gloves, etc.)

Treat with a chemical decontamination solution (e.g., using potassium permanganate or other approved methods for nitrosamines)

Liquid Waste

Arrange for pickup by a licensed hazardous waste disposal company

Solid Waste

Incineration at a permitted hazardous waste facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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